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Compound of Interest

Compound Name: FR221647

Cat. No.: B1674026 Get Quote

Application Notes and Protocols for FR221647
For Researchers, Scientists, and Drug Development Professionals

Introduction
FR221647 is a non-nucleoside inhibitor of adenosine deaminase (ADA) with the molecular

formula C₁₄H₁₇N₃O₂ and a molecular weight of 259.30 g/mol [1][2]. Its CAS number is 256461-

28-6[1][3]. As an inhibitor of ADA, FR221647 has the potential to modulate adenosine levels,

which can have significant implications for inflammatory and immune responses. These

application notes provide detailed protocols for the proper dissolution and storage of FR221647
to ensure its stability and efficacy in research applications.

Chemical Properties
A summary of the key chemical properties of FR221647 is provided in the table below.

Property Value Reference

Molecular Formula C₁₄H₁₇N₃O₂ [1][3]

Molecular Weight 259.30 g/mol [1][2]

CAS Number 256461-28-6 [1][3]

Appearance Solid powder [3]

Purity >98% [3]
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Dissolution Protocols
FR221647 is sparingly soluble in aqueous solutions and requires an organic solvent for the

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for this

purpose.

Materials Required
FR221647 powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile polypropylene or glass vials with screw caps

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator

Protocol for Preparing a 10 mM Stock Solution in DMSO
Preparation: Work in a clean, sterile environment, such as a laminar flow hood, to prevent

contamination. Ensure all glassware and equipment are dry.

Weighing: Accurately weigh the desired amount of FR221647 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 2.593 mg of FR221647.

Dissolution:

Add the appropriate volume of DMSO to the vial containing the FR221647 powder. For a

10 mM stock, if you weighed 2.593 mg, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for at least 1-2 minutes until the powder is

completely dissolved.

If the compound does not dissolve completely with vortexing, sonicate the solution for 5-10

minutes in a water bath.
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Sterilization (Optional): If the stock solution is intended for use in sterile cell culture

applications, it can be sterilized by filtering through a 0.22 µm syringe filter that is compatible

with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots as recommended in the storage protocols

below.

Preparation of Working Solutions
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the desired final concentration. It is crucial to keep the final concentration of

DMSO in the culture medium low (typically below 0.5%) to avoid cytotoxicity.

Example Dilution: To prepare a 10 µM working solution from a 10 mM stock, a 1:1000 dilution is

required. This can be achieved by adding 1 µL of the 10 mM stock solution to 1 mL of cell

culture medium.

Storage and Stability
Proper storage of FR221647 in both solid and solution form is critical to maintain its integrity

and activity.

Solid Form
Storage Condition Recommended Duration

-20°C Long-term (years)

4°C Short-term (weeks to months)

Room Temperature Not recommended for long-term storage

In Solution (DMSO)
Storage Condition Recommended Duration

-80°C Up to 6 months

-20°C Up to 1 month
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Important Considerations:

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of stock solutions as this can lead

to degradation of the compound. Aliquoting into single-use vials is highly recommended.

Light Sensitivity: Protect the solid compound and its solutions from direct light. Store vials in

the dark or use amber-colored vials.

Moisture: Store the solid compound in a desiccator to protect it from moisture.

Visualized Experimental Workflow and Signaling
Pathway
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the workflow for preparing a stock solution of FR221647.
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Workflow for FR221647 Stock Solution Preparation

Weigh FR221647 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Filter Sterilize (Optional)

Aliquot into Single-Use Vials

If not sterilizing

Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for the preparation of FR221647 stock solution.

Adenosine Deaminase Signaling Pathway
FR221647 is an inhibitor of adenosine deaminase (ADA), an enzyme that converts adenosine

to inosine. By inhibiting ADA, FR221647 increases the extracellular concentration of

adenosine, which can then bind to adenosine receptors (A1, A2A, A2B, A3) to initiate

downstream signaling cascades.
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Simplified Adenosine Deaminase Signaling Pathway

FR221647
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Caption: Inhibition of ADA by FR221647 leads to increased adenosine signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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